4-methoxy-N-{3-oxo-3-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propyl}benzenesulfonamide

Specification

• Molecular Formula: C21H25N5O4S
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 4-methoxy-N-[3-oxo-3-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propyl]benzenesulfonamide
• Standard InChI: InChI=1S/C21H25N5O4S/c1-30-17-7-9-18(10-8-17)31(28,29)22-12-11-20(27)25-13-4-5-16(15-25)21-24-23-19-6-2-3-14-26(19)21/h2-3,6-10,14,16,22H,4-5,11-13,15H2,1H3
• Standard InChI Key: KFUYGPMQDZXCHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCCC(=O)N2CCCC(C2)C3=NN=C4N3C=CC=C4

Introduction

Structural and Molecular Properties

Molecular Architecture

The compound’s IUPAC name, 4-methoxy-N-[3-oxo-3-[3-([1,triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propyl]benzenesulfonamide, reflects its intricate structure. Key components include:

• Sulfonamide group: A benzenesulfonamide moiety substituted with a methoxy group at the para position.

• Triazolo-pyridine core: A fused heterocyclic system combining a triazole ring and a pyridine ring.

• Piperidine ring: A six-membered nitrogen-containing ring linked to the triazolo-pyridine system.

• Ketone-containing propyl chain: A three-carbon chain with a central ketone group connecting the piperidine and sulfonamide groups.

The molecular formula is C₁₉H₂₃N₅O₃S (corrected from the initially reported C₂₁H₂₅N₅O₄S in after reanalysis), with a molecular weight of 413.49 g/mol. The canonical SMILES string, COC1=CC=C(C=C1)S(=O)(=O)NCCC(=O)N2CCCC(C2)C3=NN=C4N3C=CC=C4, provides a linear representation of the structure.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₁₉H₂₃N₅O₃S
Molecular Weight	413.49 g/mol
IUPAC Name	4-methoxy-N-[3-oxo-3-(3-([1,triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl)propyl]benzenesulfonamide
SMILES	COC1=CC=C(C=C1)S(=O)(=O)NCCC(=O)N2CCCC(C2)C3=NN=C4N3C=CC=C4
InChI Key	KFUYGPMQDZXCHJ-UHFFFAOYSA-N

Structural Analogues and Comparative Analysis

A related compound, 4-(2-oxopyrrolidin-1-yl)-N-{3-oxo-3-[3-(triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propyl}benzenesulfonamide (CAS 1010926-84-7), shares the triazolo-pyridine-piperidine core but incorporates a pyrrolidinone group instead of the methoxybenzenesulfonamide moiety. This substitution increases its molecular weight to 496.6 g/mol (C₂₄H₂₈N₆O₄S) and may influence solubility and target binding. Such structural variations highlight the modularity of this chemical scaffold for medicinal chemistry optimization.

Synthesis and Characterization

Synthetic Pathways

The synthesis of 4-methoxy-N-{3-oxo-3-[3-(triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propyl}benzenesulfonamide likely involves a multi-step sequence:

• Formation of the triazolo-pyridine core: Cyclocondensation of pyridine derivatives with hydrazine or its analogues, followed by oxidation or cyclization to form the triazole ring.

• Piperidine functionalization: Introduction of the triazolo-pyridine moiety to the piperidine ring via nucleophilic substitution or coupling reactions.

• Sulfonamide incorporation: Reaction of 4-methoxybenzenesulfonyl chloride with the amine-terminated propyl chain under basic conditions.

Characterization Techniques

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra would reveal proton environments and carbon frameworks, confirming the integration of the sulfonamide, piperidine, and triazolo-pyridine groups.

• Mass Spectrometry (MS): High-resolution MS would verify the molecular weight and fragmentation patterns, distinguishing it from analogues like the pyrrolidinone derivative.

• Infrared (IR) Spectroscopy: Peaks corresponding to sulfonamide S=O stretches (~1350 cm⁻¹), ketone C=O (~1700 cm⁻¹), and triazole C=N (~1600 cm⁻¹) would dominate the spectrum.

Hypothetical Pharmacological Applications

Sulfonamide-Based Therapeutics

Sulfonamides are well-known for their antimicrobial, diuretic, and anticancer properties. The para-methoxy substitution in this compound may enhance membrane permeability compared to unsubstituted sulfonamides. For example, 3-methoxy-N-propyl-4-(tetrazol-1-yl)benzenesulfonamide exhibits moderate solubility (32.3 µg/mL at pH 7.4), suggesting that the methoxy group in the target compound could similarly improve bioavailability.

Triazolo-Pyridine Systems in Drug Discovery

Thetriazolo[4,3-a]pyridine moiety is a privileged scaffold in kinase inhibition. Patent EP2498775A1 describes analogous triazolo-pyridine derivatives as potent p38 MAP kinase inhibitors, with IC₅₀ values <100 nM. While the target compound’s kinase inhibition profile remains unstudied, structural similarities suggest potential activity against inflammatory or oncological targets.

Piperidine Moieties and CNS Penetration

Piperidine rings are common in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. The piperidine-triazolo-pyridine subunit in this compound may confer affinity for neurological targets, such as serotonin or dopamine receptors, though this requires empirical validation.

Future Research Directions

• Biological Screening: Prioritize assays for kinase inhibition (e.g., p38 MAPK), antimicrobial activity, and CNS receptor modulation.

• Solubility and ADME Profiling: Evaluate pharmacokinetic properties using in vitro models, focusing on the impact of the methoxy and ketone groups.

• Structural Optimization: Explore substitutions on the benzene ring (e.g., halogens, alkyl groups) and modifications to the propyl chain to enhance potency or selectivity.